Cas no 2680672-44-8 (benzyl 7-cyano-1-oxa-8-azaspiro5.5undecane-8-carboxylate)

• Product Name: benzyl 7-cyano-1-oxa-8-azaspiro5.5undecane-8-carboxylate
• CAS No: 2680672-44-8
• MF: C₁₈H₂₂N₂O₃
• MW: 314.378884792328
• CID: 5632977
• PubChem ID: 165941346
• Update Time: 2025-08-03

benzyl 7-cyano-1-oxa-8-azaspiro5.5undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680672-44-8
• EN300-28292873
• benzyl 7-cyano-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate
• benzyl 7-cyano-1-oxa-8-azaspiro5.5undecane-8-carboxylate

• Inchi： 1S/C18H22N2O3/c19-13-16-18(9-4-5-12-23-18)10-6-11-20(16)17(21)22-14-15-7-2-1-3-8-15/h1-3,7-8,16H,4-6,9-12,14H2
• InChI Key： GEFAAYHXAWPBMD-UHFFFAOYSA-N
• SMILES： O1CCCCC21C(C#N)N(C(=O)OCC1C=CC=CC=1)CCC2

Computed Properties

• Exact Mass: 314.16304257g/mol
• Monoisotopic Mass: 314.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.6Ų

Additional information on benzyl 7-cyano-1-oxa-8-azaspiro5.5undecane-8-carboxylate

Benzyl 7-Cyano-1-Oxa-8-Azaspiro[5.5]Undecane-8-Carboxylate: A Comprehensive Overview

Benzyl 7-cyano-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate, with the CAS number 2680672448, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which combines a benzyl group with a spiro[5.5]undecane framework, incorporating both oxygen and nitrogen atoms within its core. The presence of a cyano group further enhances its chemical versatility, making it a promising candidate for various applications in drug design and development.

The spirocyclic architecture of this compound plays a pivotal role in its biological activity and pharmacokinetic properties. Recent studies have highlighted the potential of spiro compounds like benzyl 7-cyano-1-oxa-8-azaspiro[5.5]undecane-8-carboxylate in targeting specific receptors and enzymes, thereby offering novel therapeutic avenues for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most intriguing aspects of this compound is its ability to serve as a scaffold for drug delivery systems. The integration of the benzyl group with the spirocyclic core facilitates enhanced solubility and bioavailability, which are critical factors in drug design. Furthermore, the cyano group can be chemically modified to introduce additional functionalities, enabling the creation of derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of benzyl 7-cyano-containing compounds with biological targets. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinities to several G-protein coupled receptors (GPCRs), which are key players in numerous physiological processes. These findings underscore its potential as a lead compound for developing receptor-targeted therapies.

In addition to its therapeutic applications, benzyl 7-cyano-based compounds have also been explored for their imaging capabilities in the field of biotechnology. The spirocyclic structure allows for efficient conjugation with imaging agents, making it a valuable tool in diagnostic applications such as fluorescence imaging and magnetic resonance imaging (MRI). This dual functionality—combining therapeutic and diagnostic potentials—positions this compound at the forefront of emerging theranostic strategies.

The synthesis of benzyl 7-cyano-containing compounds has also been optimized through innovative chemical methodologies. Researchers have developed efficient routes to construct the spirocyclic core, often employing ring-forming reactions such as cyclization and coupling techniques. These advancements not only enhance the scalability of production but also pave the way for further structural modifications to optimize biological activity.

Looking ahead, the integration of artificial intelligence (AI) into drug discovery pipelines is expected to accelerate the exploration of benzyl 7-cyano-based compounds' therapeutic potentials. AI-driven algorithms can predict optimal structural modifications, identify novel targets, and simulate in vivo behavior, thereby streamlining the drug development process.

In conclusion, benzyl 7-cyano-containing compounds like CAS number 2680672448 represent a promising class of molecules with diverse applications in medicine and biotechnology. Their unique structural features, combined with cutting-edge research methodologies, continue to unlock new possibilities for advancing human health and diagnostics.